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Compound of Interest

Compound Name: Leptin (93-105), human

Cat. No.: B15598952

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reconstitution,
handling, and use of lyophilized human Leptin (93-105). Leptin (93-105) is a fragment of the
human leptin protein, a key hormone in the regulation of energy balance and metabolism.[1][2]
These guidelines are intended to ensure the optimal performance and integrity of the peptide in
various research applications.

Product Information and Storage

Proper handling and storage are crucial for maintaining the biological activity of lyophilized
Leptin (93-105).

1.1. Storage of Lyophilized Peptide

Upon receipt, lyophilized Leptin (93-105) should be stored under desiccated conditions. For
long-term storage, it is recommended to keep the peptide at -20°C or -80°C.[1]

Table 1: Recommended Storage Conditions for Lyophilized Leptin (93-105)
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Storage Condition Duration Notes
Refrigerated (2-8°C) Up to 6 months For short-term storage.
Protect from moisture and
Frozen (-20°C) Up to 1 month (sealed) )
light.[1]
Recommended for long-term
Ultra-low Freezer (-80°C) Up to 6 months (sealed) storage; protect from moisture

and light under nitrogen.[1]

1.2. Storage of Reconstituted Peptide

Once reconstituted, the peptide solution is less stable than its lyophilized form. It is advisable to
prepare fresh solutions for each experiment or to aliquot the stock solution into single-use vials

to avoid repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Reconstituted Leptin (93-105)

Storage Condition Duration Notes
Refrigerated (4-8°C) 2-7 days For immediate use.[3]
Aliquots are recommended to
Frozen (< -20°C) Up to 3 months ) )
avoid degradation.[3]
For long-term storage of stock
Ultra-low Freezer (-80°C) Up to 6 months

solutions.[1]

Reconstitution Protocol

The choice of solvent for reconstitution depends on the peptide's amino acid sequence and the
intended downstream application. The amino acid sequence for human Leptin (93-105) is Asn-
Val-lle-GlIn-lle-Ser-Asn-Asp-Leu-Glu-Asn-Leu-Arg (NVIQISNDLENLR).[4]

2.1. Recommended Solvents

Based on its sequence, Leptin (93-105) is a hydrophilic peptide. For in vitro studies, sterile,
high-purity water or aqueous buffers are generally suitable. For applications requiring organic
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solvents, Dimethyl Sulfoxide (DMSO) is a common choice.

Table 3: Solubility of Leptin (93-105)

Solvent Concentration Notes

May require sonication and

warming to 60°C. Use freshly

DMSO 50 mg/mL (32.73 mM) o
opened DMSO as itis
hygroscopic.[1]
Recommended for many

Water (H20) Soluble

biological assays.[5]

2.2. Step-by-Step Reconstitution Procedure

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the peptide's stability.

e Solvent Addition: Using a sterile pipette tip, add the appropriate volume of the recommended
solvent (e.g., sterile distilled water, PBS, or DMSO) to the vial. The volume will depend on
the desired final concentration.

o Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous
shaking, which can cause peptide aggregation or degradation. If necessary, sonication can
be used to aid dissolution.[6]

 Verification: Ensure the solution is clear and free of any visible particulates before use.

Experimental Protocols

The following are example protocols that can be adapted for use with reconstituted human
Leptin (93-105).

3.1. In Vitro Cell-Based Proliferation Assay
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This protocol describes a general method to assess the effect of Leptin (93-105) on the
proliferation of a responsive cell line.

Preparation
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Click to download full resolution via product page
Caption: Overview of potential Leptin (93-105) signaling pathways.
The primary signaling pathways activated by leptin include:

o JAK/STAT Pathway: The binding of leptin to its receptor leads to the activation of Janus
kinase 2 (JAK2), which in turn phosphorylates Signal Transducer and Activator of
Transcription 3 (STAT3). P[7]hosphorylated STAT3 then dimerizes, translocates to the
nucleus, and regulates the transcription of target genes. *[7] PI3K/Akt Pathway: Leptin can
also activate the phosphatidylinositol 3-kinase (PI13K)/Akt pathway, which is involved in cell
survival and metabolism. *[8] MAPK/ERK Pathway: The mitogen-activated protein kinase
(MAPK)/extracellular signal-regulated kinase (ERK) pathway can also be activated by leptin
and is associated with cell proliferation and differentiation.

[B]### 5. In Vivo Experimental Protocol

The following is a general protocol for administering Leptin (93-105) to a rodent model to study
its effects on metabolic parameters.

Workflow for In Vivo Study

Post-Treatment Analysis

Perform tissue analysis
(e.g., histology, gene expression)

Collect terminal samples

Pre-Treatment Treatment Phase
— Record baseline measurements Randomize into groups Administer daily Monitor daily
(body weight, food intake) (Vehicle vs. Leptin (93-105)) (e.g., intraperitoneal injection) (body weight, food intake) (blood, tissues)

Analyze metabolic markers
(e.g., glucose, insulin)

Click to download full resolution via product page
Caption: General workflow for an in vivo study with Leptin (93-105).

Methodology:
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e Animal Acclimatization: Acclimatize the animals (e.g., mice or rats) to the housing conditions
for at least one week before the experiment.

o Baseline Measurements: Record baseline body weight and food intake for several days to
establish a stable baseline.

e Group Assignment: Randomly assign animals to different treatment groups (e.g., vehicle
control and one or more doses of Leptin (93-105)).

o Peptide Administration: Reconstitute Leptin (93-105) in a sterile, biocompatible vehicle (e.g.,
sterile saline). Administer the peptide to the animals via a suitable route (e.g., intraperitoneal
or subcutaneous injection) at the desired dose and frequency.

e Monitoring: Monitor body weight, food intake, and water intake daily throughout the study
period.

o Terminal Procedures: At the end of the study, collect blood samples for analysis of metabolic
parameters (e.g., glucose, insulin, lipids). Tissues of interest (e.g., hypothalamus, adipose
tissue, liver) can also be collected for further analysis (e.g., histology, gene expression,
protein analysis).

o Data Analysis: Analyze the collected data to determine the in vivo effects of Leptin (93-105)
on the measured parameters.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the
conditions for their specific experimental setup, cell lines, and animal models. Always adhere to
institutional guidelines and regulations for laboratory safety and animal welfare.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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